![molecular formula C12H15N3O2 B3038836 4-(5-Amino-1-methyl-1H-benzoimidazol-2-yl)-butyric acid CAS No. 914626-62-3](/img/structure/B3038836.png)
4-(5-Amino-1-methyl-1H-benzoimidazol-2-yl)-butyric acid
Overview
Description
4-(5-Amino-1-methyl-1H-benzoimidazol-2-yl)-butyric acid (AMBBA) is a synthetic organic compound that has been used in a variety of scientific research applications. It is a white powder that is soluble in water and has a molecular weight of 240.3 g/mol. AMBBA has been used in research studies to investigate its biochemical and physiological effects on a variety of organisms. In addition, AMBBA has been used in lab experiments to study its effects on various biochemical and physiological processes.
Scientific Research Applications
Antimicrobial Applications
One significant application of compounds related to 4-(5-Amino-1-methyl-1H-benzoimidazol-2-yl)-butyric acid is in antimicrobial activities. A study has demonstrated that derivatives of benzoimidazole moiety, similar in structure to 4-(5-Amino-1-methyl-1H-benzoimidazol-2-yl)-butyric acid, exhibit significant effectiveness against various gram-positive and gram-negative bacteria, as well as fungi. These compounds were synthesized by incorporating different amino acids and sulfamoyl or pyrrole analogues into the 4-benzoimidazol-2-yl moiety, highlighting their potential in antimicrobial applications (Abd El-Meguid, 2014).
Pharmaceutical Research
In the realm of pharmaceutical research, 4-(5-Amino-1-methyl-1H-benzoimidazol-2-yl)-butyric acid derivatives have been studied for their role in the treatment of chronic lymphocytic leukemia and B-cell non-Hodgkin's lymphoma. Specifically, degradant impurities in bendamustine hydrochloride, which include derivatives of this compound, have been isolated and characterized, providing valuable insights into the medication's stability and efficacy (Chen et al., 2015).
Biological Applications
The applications of this compound extend to the broader biological field, including the development of fluorescent applications. Studies have involved synthesizing tridentate ligands derived from benzimidazole and investigating their reactions with various compounds. These research efforts contribute to the understanding of ligand donor groups and their potential applications in fluorescence and other biological areas (Wei et al., 2006).
properties
IUPAC Name |
4-(5-amino-1-methylbenzimidazol-2-yl)butanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O2/c1-15-10-6-5-8(13)7-9(10)14-11(15)3-2-4-12(16)17/h5-7H,2-4,13H2,1H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLZMGZSRWXDGRO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)N)N=C1CCCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-Amino-1-methyl-1H-benzoimidazol-2-yl)-butyric acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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